Cas no 1638765-14-6 (tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate)

• Product Name: tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate
• CAS No: 1638765-14-6
• MF: C₁₄H₂₆N₂O₂
• MW: 254.37
• CID: 5090186
• Update Time: 2026-03-02

tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate

• Inchi： 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-12-10-4-5-11(12)7-9(6-10)8-15/h9-12H,4-8,15H2,1-3H3,(H,16,17)
• InChI Key： XPMXQGMNHWUVQP-UHFFFAOYSA-N
• SMILES： C1CC2C(NC(=O)OC(C)(C)C)C1CC(CN)C2

Additional information on tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate

tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate, identified by the CAS number CAS 1638765-14-6, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which contributes to its stability and reactivity in different chemical environments.

The synthesis of tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate involves a series of intricate reactions, including nucleophilic substitution and carbamate formation. Recent studies have highlighted the importance of optimizing these reaction conditions to enhance yield and purity, particularly in the context of large-scale production for pharmaceutical applications.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and a boiling point around 250°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification processes in chemical synthesis.

The structural integrity of tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate is further enhanced by the presence of the tert-butyl group, which provides steric protection to the sensitive amine functionality. This feature is particularly advantageous in reactions where the amine group needs to remain unreactive until a specific step in the synthesis process.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These models have provided insights into the compound's reactivity, particularly in nucleophilic additions and substitutions, which are critical for its application in drug design.

In the field of pharmacology, tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate has shown potential as an intermediate in the synthesis of bioactive molecules, including antibiotics and antiviral agents. Its ability to form stable complexes with metal ions has also made it a valuable tool in coordination chemistry and catalysis.

The application of this compound extends beyond pharmaceuticals; it has also been explored in agrochemicals, where its role as a precursor in pesticide development has been extensively studied. Recent research has focused on improving its bioavailability and reducing potential environmental impacts, aligning with global sustainability goals.

In conclusion, tert-butyl N-[3-(aminomethyl)-8-bicyclo[3.2.1]octanyl]carbamate, with its unique chemical properties and versatile applications, continues to be a subject of intense research interest across multiple disciplines within the scientific community.